3-(Phenylsulfonyl)cyclohexene
Cat. No. B8661988
M. Wt: 222.31 g/mol
InChI Key: DIHRJKGTAFQMJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08354431B2
Procedure details
Bromocyclohexene (35.9 ml, 310.5 mmol) is dissolved in 1 l of DMF, cooled down to 0° C. and after addition of benzenesulfinic acid sodium salt (86.6 g, 527.8 mmol) the mixture is stirred for 17 h at room temperature. Then the mixture is evaporated under high vacuum. The residue is diluted with ether, washed with water, dried over Na2SO4 and evaporated under reduced pressure. The crude product is purified by Flash-chromatography (ethyl acetate/hexanes (1:9), 1 kg silicagel).
Name
benzenesulfinic acid sodium salt
Quantity
86.6 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH2:7][CH2:6][CH2:5][CH2:4][CH:3]=1.[Na+].[C:9]1([S:15]([O-:17])=[O:16])[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1>CN(C=O)C>[CH:7]1([S:15]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)(=[O:17])=[O:16])[CH2:6][CH2:5][CH2:4][CH:3]=[CH:2]1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
35.9 mL
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CCCCC1
|
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Name
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|
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Quantity
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1 L
|
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Type
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solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
|
benzenesulfinic acid sodium salt
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Quantity
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86.6 g
|
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Type
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reactant
|
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Smiles
|
[Na+].C1(=CC=CC=C1)S(=O)[O-]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
is stirred for 17 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Then the mixture is evaporated under high vacuum
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ADDITION
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Type
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ADDITION
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|
Details
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The residue is diluted with ether
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude product is purified by Flash-chromatography (ethyl acetate/hexanes (1:9), 1 kg silicagel)
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Outcomes
Product
Details
Reaction Time |
17 h |
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Name
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|
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Type
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|
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Smiles
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C1(C=CCCC1)S(=O)(=O)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
